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Compound of Interest

5-(tert-Butyl)-2-
Compound Name:
hydroxyisophthalaldehyde

Cat. No.: B1334654

This guide provides essential safety and logistical information for the proper disposal of 5-(tert-
Butyl)-2-hydroxyisophthalaldehyde, intended for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and local, state, and national regulations before handling and disposing of any
chemical waste.

Hazard Identification and Safety Precautions

5-(tert-Butyl)-2-hydroxyisophthalaldehyde is classified as a hazardous substance. It is
crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-
ventilated area, such as a fume hood.

Primary Hazards:
 Skin Irritation: Causes skin irritation.[1][2][3]
o Eye Irritation: Causes serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation.[2][3][4]
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Before beginning any procedure, ensure that a safety shower and eye wash station are readily
accessible.

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for 5-(tert-Butyl)-2-
hydroxyisophthalaldehyde.

Property Value Source
Molecular Formula C12H1403 [2]
Molecular Weight 206.24 g/mol [2]
Appearance Off-white to Light brown Solid [4]

CAS Number 84501-28-0 [2][5]

Operational Protocol for Disposal

This step-by-step protocol outlines the procedure for the safe disposal of 5-(tert-Butyl)-2-
hydroxyisophthalaldehyde waste.

3.1. Required Materials:
o Appropriate Personal Protective Equipment (PPE):
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or face shield
o Lab coat
o Designated, labeled, and sealed hazardous waste container
e Chemical fume hood

o Spill kit with appropriate absorbent material (non-flammable)
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3.2. Waste Segregation and Collection:

e Work Area: Conduct all handling and preparation for disposal within a certified chemical fume
hood to avoid inhalation of dust or vapors.[3][6]

¢ Original Containers: Whenever possible, leave the chemical in its original container.[3] Do
not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[3]

» Contaminated Materials: Any materials contaminated with 5-(tert-Butyl)-2-
hydroxyisophthalaldehyde (e.g., gloves, weighing paper, pipette tips) must be treated as
hazardous waste.

o Transfer to Waste Container: Carefully place the original container and any contaminated
materials into a designated hazardous waste container that is compatible with the chemical.

o Labeling: Ensure the hazardous waste container is clearly and accurately labeled with its
contents, including the full chemical name: "5-(tert-Butyl)-2-hydroxyisophthalaldehyde".

3.3. Storage and Final Disposal:
o Container Sealing: Securely close the hazardous waste container.[4][6]

o Temporary Storage: Store the sealed container in a well-ventilated, designated satellite
accumulation area for hazardous waste.[4][6]

» Handover for Disposal: Arrange for the collection of the waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[1][4] This waste must be disposed of at an approved waste disposal plant.[3][4]

e Regulatory Compliance: Disposal must be carried out in strict accordance with all applicable
local, state, and national regulations for hazardous waste.[1][4] Do not dispose of this
chemical with municipal waste or pour it down the drain.[1][3]

Emergency Procedures for Spills

In the event of a spill, follow these procedures:
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» Evacuate: Immediately evacuate all non-essential personnel from the affected area.
» Ventilate: Ensure the area is well-ventilated.

o Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.
Avoid breathing in dust.[1][3]

o Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the
chemical to enter drains or the environment.[1][3]

o Clean-up: Cover the spilled product with a suitable, non-flammable absorbent material.
Sweep or shovel the material into a suitable, closed container for disposal.[4][6]

o Decontamination: Wash the spill site after the material has been completely collected.[1]

» Waste Disposal: Dispose of the contaminated absorbent material and any other cleanup
materials as hazardous waste, following the protocol outlined in Section 3.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-(tert-
Butyl)-2-hydroxyisophthalaldehyde.
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Start: Have 5-(tert-Butyl)-2-
hydroxyisophthalaldehyde Waste?

Follow Emergency
Spill Protocol

1. Don Personal Protective
Equipment (PPE)

2. Work Inside a
Chemical Fume Hood

3. Prepare Labeled Hazardous
Waste Container

4. Transfer Waste and Contaminated
Items to Container

5. Securely Seal Container and
Store in Designated Area

6. Arrange Pickup by EHS or
Licensed Waste Contractor

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Disposal workflow for 5-(tert-Butyl)-2-hydroxyisophthalaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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